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Compound of Interest

Compound Name: Tetrabromophthalic anhydride

Cat. No.: B132299

An In-depth Technical Guide to Tetrabromophthalic Anhydride (CAS No. 632-79-1)

Introduction

Tetrabromophthalic anhydride (TBPA) is a highly significant chemical intermediate, primarily
utilized as a reactive flame retardant. Its high bromine content (approximately 68% by weight)
and its ability to be chemically incorporated into polymer backbones make it a valuable
component in the production of flame-resistant materials. This guide provides a comprehensive
overview of its core properties, synthesis, mechanisms, and applications, tailored for
researchers and scientists in materials science and polymer chemistry. While primarily an

industrial chemical, its well-defined structure and reactivity also make it a subject of academic
research.

Physicochemical Properties

The fundamental physicochemical properties of Tetrabromophthalic anhydride are crucial for
its handling, processing, and application in various chemical syntheses. These properties are
summarized in the table below.
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Property Value

CAS Number 632-79-1

Molecular Formula CsBraOs

Molecular Weight 463.69 g/mol

Appearance White to off-white crystalline powder or flakes
Melting Point 270-280 °C

Boiling Point Decomposes before boiling

Density 2.87 g/cm3 (approximate)

Solubility Insoluble in water. Soluble in nitrobenzene,

dimethylformamide, and acetone.

Vapor Pressure

< 0.1 hPaat 20 °C

Bromine Content

~68.8%

Synthesis and Reactivity

Tetrabromophthalic anhydride is typically synthesized through the direct bromination of

phthalic anhydride. This reaction is often carried out in the presence of a catalyst and oleum

(fuming sulfuric acid).

Experimental Protocol: Synthesis of TBPA

Objective: To synthesize Tetrabromophthalic anhydride via the bromination of phthalic

anhydride.

Materials:

¢ Phthalic anhydride

« Oleum (20-30% SOs)

e Liquid bromine (Brz)
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 lodine (catalyst)

o Sodium bisulfite (for quenching excess bromine)
e Anhydrous solvent (e.g., nitrobenzene)
Procedure:

e A solution of phthalic anhydride is prepared in oleum within a glass-lined reactor equipped
with a stirrer, thermometer, and reflux condenser.

» A catalytic amount of iodine is added to the mixture.

 Liquid bromine is added dropwise to the reactor at a controlled temperature, typically
between 60-80 °C. The reaction is highly exothermic and requires careful monitoring.

» After the addition of bromine is complete, the reaction mixture is heated to a higher
temperature (e.g., 100-120 °C) and maintained for several hours to ensure complete
bromination.

e The reaction mixture is then cooled, and the crude product is precipitated by drowning the
mixture in water.

» The precipitated solid is filtered, washed with water to remove acid, and then washed with a
sodium bisulfite solution to remove any unreacted bromine.

e The crude product is then purified by recrystallization from a suitable solvent like
nitrobenzene or acetic anhydride to yield pure Tetrabromophthalic anhydride.

The anhydride functional group makes TBPA a versatile intermediate for further chemical
synthesis, particularly in esterification reactions with polyols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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